3-(2,6-difluorophenyl)-1-methyl-1H-1,2,4-triazol-5-amine hydrobromide

• IUPAC Name: 5-(2,6-difluorophenyl)-2-methyl-1,2,4-triazol-3-amine;hydrobromide
• InChI: InChI=1S/C9H8F2N4.BrH/c1-15-9(12)13-8(14-15)7-5(10)3-2-4-6(7)11;/h2-4H,1H3,(H2,12,13,14);1H
• InChI Key: JCNGLGCRJBYUIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC(=N1)C2=C(C=CC=C2F)F)N.Br
• Molecular Formula: C9H9BrF2N4
• Molecular Weight: 291.10 g/mol
• CAS No.: 1909327-90-7

Description

3-(2,6-difluorophenyl)-1-methyl-1H-1,2,4-triazol-5-amine hydrobromide is a useful research compound. Its molecular formula is C9H9BrF2N4 and its molecular weight is 291.1. The purity is usually 95%.
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Scientific Research Applications

Agricultural and Medical Applications

A significant application of 1,2,4-triazole derivatives includes the production of agricultural products such as insecticides, fungicides, plant growth regulators, and retardants. These substances play a crucial role in enhancing agricultural productivity and sustainability by protecting crops from pests and diseases (Nazarov et al., 2021). In the medical field, 1,2,4-triazole derivatives are utilized to manufacture drugs with antimicrobial, anti-ischemic, and membrane-stabilizing effects. Notable examples include furazonal, effective against Staphylococcus aureus and dysentery bacteria, and cardiotril, a cardiologic drug with anti-ischemic properties (Nazarov et al., 2021).

Material Science and Environmental Technology

1,2,4-Triazole derivatives also find application in material science, where they are used in the production of heat-resistant polymers, fluorescent products, and ionic liquids. These materials contribute to advances in biotechnology, energy, and chemistry, showcasing the versatility of triazole derivatives in developing new materials with enhanced properties and functionalities (Nazarov et al., 2021).

In the context of environmental technology, triazole derivatives are explored for their potential in pollutant removal and environmental remediation. For instance, amine-functionalized sorbents, which can incorporate triazole structures, have been investigated for the efficient removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water, offering a promising solution to a pressing environmental concern (Ateia et al., 2019).